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Compound of Interest

Compound Name: Flunisolide-d6

Cat. No.: B1159929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flunisolide-d6 is the deuterated analog of Flunisolide, a synthetic corticosteroid utilized for its

anti-inflammatory properties, particularly in the management of allergic rhinitis and asthma.[1]

[2] As a stable isotope-labeled internal standard, Flunisolide-d6 is a crucial tool in

pharmacokinetic and metabolic studies, enabling precise quantification of Flunisolide in

biological matrices through mass spectrometry-based methods. This technical guide provides a

comprehensive overview of the chemical properties and structure of Flunisolide-d6.

Chemical and Physical Properties
Flunisolide-d6 is characterized as a white to off-white or pale beige solid.[3][4] Its fundamental

chemical and physical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₂₄H₂₅D₆FO₆ [5]

Molecular Weight 440.53 g/mol

Unlabeled CAS Number 3385-03-3

Appearance White to Off-White Solid

Purity Typically >98% (HPLC)

Isotopic Purity 99% atom D

Melting Point (unlabeled) ~245 °C

Solubility (unlabeled)

Soluble in acetone and DMSO;

sparingly soluble in chloroform;

slightly soluble in methanol;

practically insoluble in water.

Chemical Structure
Flunisolide-d6 is a fluorinated steroid with a structure based on the pregnane skeleton. The

deuterium labeling is located on the isopropylidene group.

IUPAC Name: (2S,6aR,6bS,7S,8aS,8bS,11aR,12aS,12bS)-2-fluoro-7-hydroxy-8b-(2-

hydroxyacetyl)-6a,8a-dimethyl-10,10-bis(methyl-d3)-1,2,6a,6b,7,8,8a,8b,11a,12,12a,12b-

dodecahydro-4H-naphtho[2',1':4,5]indeno[1,2-d]dioxol-4-one

Synonyms:

(6α,11β,16α)-6-Fluoro-11,21-dihydroxy-16,17-[(1-methylethylidene-d6)bis(oxy)]pregna-1,4-

diene-3,20-dione

6α-Fluoro-11β,21-dihydroxy-16α,17α-(isopropyl-d6-idenedioxy) pregna-1,4-diene-3,20-dione

Aerobid-d6

Experimental Methodologies
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While specific, detailed experimental protocols for the synthesis and analysis of Flunisolide-d6
are proprietary and not publicly available, a general approach for quality control analysis can

be outlined based on common laboratory practices.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
A standard method for assessing the purity of pharmaceutical compounds like Flunisolide-d6
is reverse-phase HPLC.

Objective: To separate Flunisolide-d6 from any impurities.

General Protocol:

Standard and Sample Preparation: A standard solution is prepared by dissolving a known

quantity of Flunisolide-d6 reference material in a suitable diluent (e.g., a mixture of

acetonitrile and water). The sample solution is prepared similarly with the test article.

Chromatographic System: A typical system would consist of a C18 stationary phase column.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic solvent

(e.g., acetonitrile or methanol) is commonly employed to achieve optimal separation.

Detection: A UV detector set at an appropriate wavelength (e.g., 245 nm) is used to monitor

the column effluent.

Analysis: The purity is determined by comparing the peak area of Flunisolide-d6 to the total

area of all peaks in the chromatogram.

The following diagram illustrates a generalized workflow for HPLC analysis.
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Caption: Generalized workflow for purity analysis of Flunisolide-d6 by HPLC.

Mechanism of Action
As a corticosteroid, the principal mechanism of action of Flunisolide involves the activation of

glucocorticoid receptors, leading to anti-inflammatory effects. Flunisolide-d6, being structurally

and functionally analogous to Flunisolide, is expected to follow the same biological pathways.

The diagram below outlines the generally accepted signaling pathway for glucocorticoids.
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Caption: General signaling pathway of glucocorticoids like Flunisolide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1159929?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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